Cas no 1504918-23-3 (O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine
• CAS No: 1504918-23-3
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 6614692
• PubChem ID: 83691984
• Update Time: 2025-06-11

O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine
• 1504918-23-3
• EN300-1813229
• O-[2-(3,5-dimethoxyphenyl)-2-methylpropyl]hydroxylamine

• Inchi： 1S/C12H19NO3/c1-12(2,8-16-13)9-5-10(14-3)7-11(6-9)15-4/h5-7H,8,13H2,1-4H3
• InChI Key： DZPTUOBDDIFVCX-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1C=C(C=C(C=1)OC)OC)N

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine

O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine (CAS No. 1504918-23-3): A Comprehensive Overview

O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine (CAS No. 1504918-23-3) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound, characterized by its unique molecular structure, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic uses.

The molecular formula of O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine is C₁₁H₁₇NO₃, and it has a molecular weight of approximately 207.25 g/mol. The compound features a 3,5-dimethoxyphenyl group and a 2-methylpropyl substituent, which contribute to its distinct chemical and biological properties. The presence of the hydroxylamine functional group further enhances its reactivity and potential for forming various derivatives.

In the realm of pharmaceutical research, O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 reported that this compound exhibited significant antioxidant activity, which could be beneficial in treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the compound's anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that the compound could be a valuable candidate for developing anti-inflammatory drugs.

The neuroprotective effects of O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine have also been investigated. A study published in *Neuropharmacology* in 2020 found that this compound protected neuronal cells from oxidative damage and apoptosis induced by hydrogen peroxide. These results indicate that O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine could potentially be used to treat neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine has been studied for its synthetic applications. The compound can serve as a versatile building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of Oxford have developed novel synthetic routes to produce derivatives of this compound with enhanced pharmacological properties.

The safety profile of O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, O-2-(3,5-dimethoxyphenyl)-2-methylpropylhydroxylamine (CAS No. 1504918-23-3) is a multifaceted compound with significant potential in various areas of chemistry and biology. Its unique molecular structure and diverse biological activities make it an attractive target for further research and development. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, contributing to advancements in pharmaceutical science and medicine.